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molecular formula C8H8ClNO3 B8500700 2-Nitro-4-chloro-6-methylanisole

2-Nitro-4-chloro-6-methylanisole

Cat. No. B8500700
M. Wt: 201.61 g/mol
InChI Key: HFTPVTCEORSPEM-UHFFFAOYSA-N
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Patent
US06613786B2

Procedure details

4-Chloro-2-methylanisole (46.8 g) was added dropwise to a mixture of concentrated HNO3 (33 ml) and H2SO4 (99 ml) at 0° C. The reaction mixture was then poured into a ice water and extracted with dichloromethane. The organic layer was washed with water, dried over MgSO4, and concentrated in vacuo to give a residue. The residue was purified by flash chromatography over silica gel (elution with 5% ethyl acetate in hexanes) to give 25 g (41%) of 2-nitro-4-chloro-6-methylanisole. 1H NMR (300 MHz, CDCl3) δ7.64 (d, J=2.5 Hz, 1 H), 7.40 (d, J=2.5 Hz, 1 H), 3.89 (s, 3 H), 2.36 (s, 3 H).
Quantity
46.8 g
Type
reactant
Reaction Step One
Name
Quantity
33 mL
Type
reactant
Reaction Step One
Name
Quantity
99 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([O:8][CH3:9])=[C:4]([CH3:10])[CH:3]=1.[N+:11]([O-])([OH:13])=[O:12].OS(O)(=O)=O>>[N+:11]([C:6]1[CH:7]=[C:2]([Cl:1])[CH:3]=[C:4]([CH3:10])[C:5]=1[O:8][CH3:9])([O-:13])=[O:12]

Inputs

Step One
Name
Quantity
46.8 g
Type
reactant
Smiles
ClC1=CC(=C(C=C1)OC)C
Name
Quantity
33 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]
Name
Quantity
99 mL
Type
reactant
Smiles
OS(=O)(=O)O
Step Two
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with dichloromethane
WASH
Type
WASH
Details
The organic layer was washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give a residue
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography over silica gel (elution with 5% ethyl acetate in hexanes)

Outcomes

Product
Name
Type
product
Smiles
[N+](=O)([O-])C1=C(C(=CC(=C1)Cl)C)OC
Measurements
Type Value Analysis
AMOUNT: MASS 25 g
YIELD: PERCENTYIELD 41%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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